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Compound of Interest

Compound Name: Atomoxetine

Cat. No.: B1665822

A comprehensive examination of preclinical and clinical data reveals a significantly lower abuse
potential for atomoxetine compared to amphetamines. This difference is primarily rooted in
their distinct mechanisms of action, which in turn lead to divergent effects on the brain's reward
pathways.

Mechanism of Action: A Tale of Two Pathways

Amphetamines, classic psychostimulants, exert their effects by directly increasing the synaptic
concentrations of dopamine and norepinephrine.[1] They achieve this by promoting the release
of these neurotransmitters from presynaptic terminals and blocking their reuptake via the
dopamine transporter (DAT) and norepinephrine transporter (NET).[1][2] The robust elevation
of dopamine in brain regions associated with reward, such as the nucleus accumbens and
striatum, is a key factor contributing to their high abuse potential.[3][4]

In contrast, atomoxetine is a selective norepinephrine reuptake inhibitor (NRI). It primarily
blocks the NET, leading to increased levels of norepinephrine throughout the brain. While
atomoxetine does increase dopamine levels in the prefrontal cortex, a brain region crucial for
executive function, it does not significantly alter dopamine concentrations in the nucleus
accumbens or striatum. This neurochemical distinction is central to its lower risk of abuse.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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